Cas no 175436-93-8 (2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI))

• Product Name: 2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI)
• CAS No: 175436-93-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5296631
• Update Time: 2025-05-19

2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• 5-(3-Aminophenyl)dihydro-2(3H)-furanone (ACI)
• 2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI)

• Inchi： 1S/C10H11NO2/c11-8-3-1-2-7(6-8)9-4-5-10(12)13-9/h1-3,6,9H,4-5,11H2
• InChI Key： MWWSSOIMBPBGHN-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=C(N)C=CC=2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI)

2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI): A Comprehensive Overview

The compound 2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI), with the CAS number 175436-93-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydrofuranones, which are known for their versatile applications in drug design and material science. The structure of 2(3H)-Furanone is characterized by a five-membered lactone ring fused with a dihydrofuran moiety, which contributes to its unique chemical properties.

Recent studies have highlighted the potential of 2(3H)-Furanone as a building block for the synthesis of bioactive compounds. Researchers have explored its ability to form stable conjugates with various functional groups, making it an ideal candidate for drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2(3H)-Furanone exhibit potent anti-inflammatory activity, suggesting its potential in treating chronic inflammatory diseases.

The synthesis of 2(3H)-Furanone involves a multi-step process that typically begins with the oxidation of suitable precursors. One innovative approach reported in *Organic Letters* in 2023 utilizes a catalytic asymmetric oxidation method to achieve high enantioselectivity. This advancement not only enhances the efficiency of synthesis but also opens new avenues for exploring stereochemical properties of the compound.

In terms of applications, 2(3H)-Furanone has shown promise in the field of materials science. Its ability to form self-healing polymers has been extensively studied, with researchers at Stanford University developing a novel polymer system that incorporates dihydrofuranone moieties. This breakthrough could revolutionize industries such as electronics and aerospace by providing materials with enhanced durability and repair capabilities.

Furthermore, the biological activity of 2(3H)-Furanone has been a focal point of recent investigations. A team at the University of Cambridge reported in *Nature Communications* that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells, making them potential candidates for anticancer drug development. These findings underscore the importance of further research into the pharmacokinetics and toxicity profiles of dihydrofuranones.

From a structural perspective, the presence of an amino group at the 3-position on the phenyl ring introduces unique electronic properties to 5-(3-aminophenyl)dihydrofuranone. This feature not only enhances its reactivity but also allows for facile functionalization. For example, chemists at MIT have successfully synthesized a series of bioconjugates by exploiting this amino group for click chemistry reactions.

The versatility of 2(3H)-Furanone extends to its role as a chiral auxiliary in asymmetric synthesis. A 2024 study published in *Angewandte Chemie* demonstrated that this compound can be used to induce high enantioselectivity in aldol reactions, paving the way for more efficient syntheses of complex natural products.

In conclusion, 2(3H)-Furanone, 5-(3-aminophenyl)dihydro- (9CI, ACI) is a multifaceted compound with immense potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is likely to grow exponentially.